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Compound of Interest

Compound Name: JNJ-DGAT2-A

Cat. No.: B608243

For Immediate Reference: This document provides essential safety and logistical information
for the proper disposal of INJ-DGAT2-A, a potent Diacylglycerol O-Acyltransferase 2 (DGAT?2)
inhibitor. Researchers, scientists, and drug development professionals are advised to adhere to
these procedures to ensure personal safety and environmental compliance.

JNJ-DGAT2-A is a selective inhibitor of DGAT2 with an IC50 of 140 nM.[1] As a potent, small
molecule compound used in laboratory research, its handling and disposal require stringent
safety protocols to minimize exposure and prevent environmental contamination. This guide
outlines the necessary steps for the safe disposal of INJ-DGAT2-A in various forms.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be familiar with the chemical properties
and handling requirements of INJ-DGAT2-A.

Personal Protective Equipment (PPE): A critical first line of defense.
o Standard Laboratory Attire: Always wear a lab coat, closed-toe shoes, and long pants.

e Gloves: Use chemically resistant gloves (e.g., nitrile) and change them frequently, especially
if contaminated.

o Eye Protection: Safety glasses with side shields or goggles are mandatory.
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e Respiratory Protection: For handling the solid compound or creating solutions, a properly
fitted respirator (e.g., N95 or higher) is recommended to avoid inhalation of airborne
particles.

Engineering Controls:

e Chemical Fume Hood: All handling of solid JINJ-DGAT2-A and preparation of its solutions
should be conducted in a certified chemical fume hood to minimize inhalation exposure.

» Ventilation: Ensure adequate ventilation in the laboratory.
Emergency Procedures:

o Skin Contact: Immediately wash the affected area with copious amounts of soap and water.
Remove contaminated clothing.

o Eye Contact: Flush eyes with water for at least 15 minutes, holding the eyelids open. Seek
immediate medical attention.

 Inhalation: Move to fresh air. If breathing is difficult, administer oxygen and seek medical
attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Quantitative Data Summary

For quick reference, the key quantitative data for INJ-DGAT2-A are summarized in the table
below.
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Property Value Source
Molecular Weight 523.38 g/mol [2]
Formula C24H16BrFN4O2S [2]
ICso (DGAT?2) 140 nM [1]
Solubility Soluble to 100 mM in DMSO [2]
Storage (Solid) Store at +4°C [2]
Storage (Solutions) -20°C for 1 month; -80°C for 6 3]
months

Step-by-Step Disposal Procedures

The proper disposal of INJ-DGAT2-A depends on its form: solid (unused compound),
solutions, and contaminated labware. All waste generated must be treated as hazardous
chemical waste.

Disposal of Solid INJ-DGAT2-A

o Containerization:

o Place the original vial or container of JINJ-DGAT2-A into a larger, sealable, and clearly
labeled hazardous waste container.

o If the original container is compromised, carefully transfer the solid compound into a new,
compatible container within a chemical fume hood.

e Labeling:

o The waste container must be labeled with "Hazardous Waste" and the full chemical name:
"3-Bromo-4-[2-fluoro-4-[[4-oxo-2-[[2-(pyridin-2-yl)ethyl]amino]-1,3-thiazol-5-
(4H)ylidene]methyllphenoxy]benzonitrile™.

o Include the approximate amount of the compound and the date.

e Storage:

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.rndsystems.com/products/jnj-dgat2-a_5853
https://www.rndsystems.com/products/jnj-dgat2-a_5853
https://www.tocris.com/products/jnj-dgat2-a_5853
https://www.rndsystems.com/products/jnj-dgat2-a_5853
https://www.rndsystems.com/products/jnj-dgat2-a_5853
https://www.medchemexpress.com/jnj-dgat2-a.html
https://www.benchchem.com/product/b608243?utm_src=pdf-body
https://www.benchchem.com/product/b608243?utm_src=pdf-body
https://www.benchchem.com/product/b608243?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608243?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Store the labeled hazardous waste container in a designated satellite accumulation area,
away from incompatible materials.

e Pickup:

o Arrange for disposal through your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal contractor.

Disposal of INJ-DGAT2-A Solutions

JNJ-DGAT2-A is commonly dissolved in Dimethyl Sulfoxide (DMSO).[2] This solution must be
disposed of as hazardous waste.

e Collection:

o Collect all waste solutions containing JNJ-DGAT2-A in a dedicated, leak-proof, and
chemically compatible container (e.g., a high-density polyethylene bottle).

o Do not mix with other, incompatible waste streams.
e Labeling:

o Label the container with "Hazardous Waste" and list all constituents, including "JNJ-
DGAT2-A" and "Dimethyl Sulfoxide".

o Indicate the concentration or estimated amount of each component.
o Storage and Pickup:

o Follow the same storage and pickup procedures as for solid waste.

Disposal of Contaminated Labware

All labware that has come into direct contact with INJ-DGAT2-A is considered contaminated
and must be disposed of as hazardous waste.

e Segregation:
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o Sharps: Needles, syringes, and other sharp objects should be placed in a designated
sharps container labeled for hazardous chemical waste.

o Non-Sharps: Pipette tips, centrifuge tubes, and other plasticware should be collected in a
durable, sealed plastic bag or container.

o Glassware: Contaminated glassware should be collected in a puncture-resistant container.

e Labeling:

o All containers for contaminated labware must be clearly labeled as "Hazardous Waste"
and indicate that they contain materials contaminated with JINJ-DGAT2-A.

» Decontamination (Optional, if permissible by institutional policy):

o For reusable glassware, a triple rinse with a suitable solvent (e.g., ethanol or acetone)
may be performed. The rinsate must be collected and disposed of as hazardous liquid
waste.

» Disposal:

o Arrange for the disposal of all contaminated labware through your institution's EHS
department.

Experimental Workflow for Waste Segregation

The following diagram illustrates the logical workflow for segregating and preparing JNJ-
DGAT2-A waste for disposal.
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Caption: Workflow for the segregation of INJ-DGAT2-A waste.

Signaling Pathway of JNJ-DGAT2-A Action

To provide context for the compound's biological activity, the following diagram illustrates the
simplified signaling pathway inhibited by JINJ-DGAT2-A.
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Caption: Inhibition of triglyceride synthesis by JINJ-DGAT2-A.

By adhering to these detailed procedures, researchers can ensure the safe and compliant
disposal of INJ-DGAT2-A, fostering a secure laboratory environment and upholding
environmental responsibility. Always consult your institution's specific guidelines and EHS
department for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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